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Compound of Interest

Compound Name:
6-(Benzyloxy)picolinimidamide

hydrochloride

CAS No.: 192566-02-2

Cat. No.: B3049072

Get Quote

Executive Summary
6-(Benzyloxy)picolinimidamide hydrochloride (CAS: 192566-02-2) is a critical

pharmacophore building block, primarily utilized in the synthesis of serine protease inhibitors

(e.g., Factor Xa, Thrombin) and peptidomimetics.[1] Its value lies in the amidine moiety—a

classic cation-mimic for the S1 specificity pocket of trypsin-like enzymes—and the benzyloxy

group, which provides a lipophilic anchor for further functionalization or direct hydrophobic

interaction.[1]

Buying this compound "research grade" requires more than selecting a vendor; it demands a

rigorous incoming quality control (QC) strategy to mitigate the inherent instability of amidine

salts.[1] This guide outlines the causality between storage conditions, impurity profiles

(specifically hydrolysis products), and experimental reproducibility.[1]

Part 1: Strategic Sourcing & Specification Design[1]
The "Hidden" Impurity Profile
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When sourcing amidine hydrochlorides, the purity percentage on the Certificate of Analysis

(CoA) often masks specific contaminants that poison downstream chemistry.[1] Standard "95%

purity" is insufficient for sensitive SAR (Structure-Activity Relationship) studies.[1]

Critical Impurities to Specify:

Impurity Origin Impact on Research

6-(Benzyloxy)picolinamide
Hydrolysis of the amidine
(moisture exposure).[1]

Inert bystander in
coupling; false negatives
in biological assays (lacks
charge).[1]

6-(Benzyloxy)picolinonitrile
Incomplete Pinner reaction or

synthesis intermediate.[1]

Potent electrophile; can react

with nucleophiles in your

synthesis, creating side-

products.[1]

| Ammonium Chloride | Byproduct of amidine synthesis.[1][2] | Stoichiometric disruptor; alters

pH and ionic strength in biological buffers.[1] |

Application Scientist Directive: Request a CoA that explicitly reports Amide content, not just

"Total Purity." If the vendor cannot provide this, assume the material requires purification upon

arrival.

Vendor Selection Criteria
Primary Identifier: CAS 192566-02-2[1]

Molecular Formula:

[1]

Molecular Weight: 263.72 g/mol [1]

Preferred Form: Crystalline solid (White to Off-white). Avoid yellow/orange powders, which

indicate oxidation of the benzyloxy ether linkage or free-base degradation.[1]
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Part 2: Incoming Quality Control (The Self-Validating
Protocol)
Do not trust the bottle label. Amidine salts are hygroscopic and prone to hydrolysis to the

amide, releasing ammonia. The following workflow validates the material's integrity before it

enters your reaction flask.

The QC Decision Tree (Visualization)

Material Arrival
(CAS 192566-02-2)

Visual Inspection
(White Crystalline?)

Solubility Test
(DMSO-d6 / MeOH-d4)

1H-NMR Analysis
(Critical Step)

Impurity Analysis

PASS:
Amide < 2%
Nitrile < 1%

Clean

RECOVER:
Recrystallize
(EtOH/Et2O)

Amide Present

REJECT:
Degradation > 10%

Oxidized/Unknowns

Click to download full resolution via product page

Figure 1: Incoming QC workflow to detect common amidine degradation products.
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The 1H-NMR Diagnostic Protocol
The most reliable method to distinguish the amidine from the amide is Proton NMR.[1]

Solvent: Dissolve ~5 mg in DMSO-d6. (Avoid

as it exchanges the critical amidine protons).[1]

Key Signals to Monitor:

Amidine Protons (

): Look for broad singlets typically between 8.5 – 9.5 ppm.[1] There should be four
exchangeable protons (or 3 if averaged) integrating relative to the aromatic signals.[1]

Amide Impurity (

): If hydrolyzed, new singlets appear upfield (typically 7.5 – 8.0 ppm) and the integration of
the amidine region decreases.[1]

Nitrile Impurity (

): Look for a shift in the pyridine ring protons.[1] The electron-withdrawing nature of CN vs.
Amidine causes distinct shifts in the adjacent aromatic protons.

Part 3: Handling, Stability, and Synthesis[1]
The Hydrolysis Threat
The primary failure mode for this reagent is moisture-induced hydrolysis.[1] The mechanism

proceeds as follows:

Figure 2: Hydrolysis pathway of amidine salts.[1] Note that ammonia release can further basify

the local environment, accelerating degradation.[1]

Storage Protocol[1]
Temperature: Store at -20°C.

Atmosphere: Store under Argon or Nitrogen.[1]
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Desiccation: Essential.[1] If the bottle is opened in a humid lab, re-seal with Parafilm and

place in a desiccator immediately.

Solution Stability: Unstable in basic aqueous solution.[1] If used in biological assays, prepare

fresh stocks in DMSO and dilute into buffer immediately prior to use.

Synthetic Application: Heterocycle Formation
6-(Benzyloxy)picolinimidamide is most valuable as a precursor for forming substituted

pyrimidines or triazines via condensation reactions.[1]

Standard Protocol for Pyrimidine Synthesis:

Reagents: 6-(Benzyloxy)picolinimidamide HCl (1.0 eq) + 1,3-dicarbonyl compound (e.g.,

malonaldehyde derivative) (1.1 eq).

Base: Sodium Ethoxide (NaOEt) or Potassium Carbonate (

).[1] Note: You must neutralize the HCl salt to free the amidine base for reaction.[1]

Solvent: Ethanol or DMF.[1]

Condition: Reflux 4-12 hours.

Causality: The amidine nitrogen attacks the carbonyl carbon.[1] If the amidine is hydrolyzed

(amide impurity), this condensation will not occur, leading to low yields and difficult

purification.[1]

Part 4: Technical Data Summary
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Property Specification Notes

IUPAC Name
6-(benzyloxy)pyridine-2-

carboximidamide hydrochloride

Solubility DMSO (>50 mg/mL), Methanol

Poor solubility in non-polar

solvents (

, Hexane).[1]

Melting Point >200°C (Decomposes)
High MP is characteristic of the

salt form.[1]

Hygroscopicity High
Absorbs atmospheric water

rapidly.[1]

pKa
~11-12 (Amidine conjugate

acid)
Highly basic functionality.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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